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Compound of Interest

Compound Name:
6-(2-Chlorophenyl)-2-

hydroxypyridine

CAS No.: 1111114-35-2

Cat. No.: B6366358

Get Quote

CAS Number: 1111114-35-2 Formula: C₁₁H₈ClNO Molecular Weight: 205.64 g/mol Synonyms:

6-(2-Chlorophenyl)pyridin-2-ol; 6-(2-Chlorophenyl)-2(1H)-pyridone

Executive Safety Summary
Treat as a Potent Bioactive Intermediate. 6-(2-Chlorophenyl)-2-hydroxypyridine is a

pharmacophore scaffold often used in the synthesis of AMPA receptor antagonists (e.g.,

Perampanel analogs). While specific toxicological data (LD50) may be limited, its structural

similarity to bioactive pyridone drugs mandates a Default Safety Strategy equivalent to

Occupational Exposure Band (OEB) 3 (Potent).

Immediate Hazards:

Respiratory Irritant: High risk of mucosal irritation upon dust inhalation.

Ocular Damage: Crystalline fines can cause mechanical and chemical corneal injury.
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Unknown Systemic Toxicity: As a drug intermediate, assume potential central nervous

system (CNS) activity upon absorption.

Chemical Profile & Hazard Analysis
Effective safety protocols rely on understanding the why behind the hazard.

Property Value/Description Safety Implication

Physical State
White to off-white crystalline

powder

High potential for electrostatic

dust generation. Inhalation risk

is primary.

Tautomerism

Exists in equilibrium between

2-hydroxypyridine (enol) and 2-

pyridone (keto).

Chemically reactive at both N

and O positions; requires

moisture-controlled storage to

prevent caking/degradation.

Lipophilicity
Moderate (Chlorophenyl group

increases logP).

Skin Absorption Risk: The

lipophilic chlorophenyl moiety

facilitates dermal penetration

better than unsubstituted

pyridines.

Solubility
Low in water; Soluble in

DMSO, DCM, Methanol.

Spills in organic solvents

penetrate nitrile gloves faster

than solid powder.

Personal Protective Equipment (PPE) Matrix
Directive: Do not rely on "standard" lab PPE. This compound requires an upgraded barrier

protocol.

PPE Decision Logic (Graphviz)
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Start: Handling 6-(2-Chlorophenyl)-2-hydroxypyridine

State of Material?

Solid (< 1g) Solid (> 1g) In Solution (Organic Solvent)

Level 1: Standard Barrier
- Nitrile Gloves (Double)

- Safety Glasses
- Lab Coat

- Fume Hood (Mandatory)

Level 2: Enhanced Barrier
- Double Nitrile or Laminate Gloves

- Tyvek Sleeve Covers
- N95/P100 Respirator (if outside hood)

- Goggles

Level 3: Solvent Barrier
- Silver Shield/Laminate Gloves (Inner)

- Nitrile Gloves (Outer)
- Chemical Splash Goggles

Click to download full resolution via product page

Caption: Decision tree for selecting PPE based on physical state and quantity, ensuring

appropriate barrier protection.

Detailed Gear Specifications
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Zone Requirement Technical Rationale

Respiratory

Engineering Control First:

Handle primarily in a certified

Chemical Fume Hood. Backup:

NIOSH N95 or P100

particulate respirator if hood

access is compromised.

The solid powder is prone to

static charge and

aerosolization. Inhalation is the

fastest route to systemic

exposure.

Hand Protection

Double Gloving Protocol: 1.

Inner: Nitrile (4 mil, extended

cuff). 2. Outer: Nitrile

(standard) OR Silver Shield (if

dissolved in DCM/THF).

The chlorophenyl group

increases organic solubility.

Single nitrile layers may be

permeable to solvated

compound within <15 mins.

Eye/Face

Chemical Splash Goggles

(Indirect Vent). Note: Safety

glasses are insufficient for

powders due to gap exposure.

Prevents entry of fine dust

particles that can bypass

standard safety glasses side-

shields.

Body

Lab Coat (Buttoned, Knee-

length) + Disposable Tyvek

Sleeves.

Wrist gaps are the #1

exposure point. Tyvek sleeves

bridge the gap between glove

and lab coat.

Operational Handling Protocol
Trustworthiness Check: This workflow minimizes static discharge and containment breach.

Step-by-Step Workflow
Preparation:

Turn on Fume Hood and verify airflow (Face velocity > 100 fpm).

Place an anti-static mat or wipe surfaces with an anti-static cloth inside the hood.

Causality: Pyridone derivatives are often fluffy solids that fly apart due to electrostatic

repulsion.
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Pre-weigh waste container and place it inside the hood.

Weighing & Transfer:

Do NOT use a spatula directly into the stock bottle. Pour a small amount into a secondary

disposable weigh boat first.

Use a funnel for transfer to the reaction vessel to prevent neck contamination.

Self-Validating Step: Wipe the exterior of the stock bottle with a solvent-damp tissue

(methanol) before removing it from the hood. Check the tissue under UV light (if

applicable) or assume it is contaminated and dispose of it as hazardous waste.

Reaction Setup:

Add solvent slowly down the side of the vessel to wash down any adherent powder.

Seal the vessel immediately.

Handling Workflow Diagram (Graphviz)

1. Prep Workspace
(Anti-static wipe, Airflow check)

2. Weighing
(Use secondary boat, Keep in Hood)

 Static Control 3. Transfer
(Use funnel, Wash down)

 Minimize Dust 4. Decontamination
(Wipe container, Seal waste)

 Containment

Click to download full resolution via product page

Caption: Operational workflow emphasizing static control and containment to prevent cross-

contamination.

Emergency Response & Decontamination
Spill Management Strategy:

Solid Spill:

Do NOT sweep. Sweeping generates dust.

Cover with a damp paper towel (water/methanol mixture) to suppress dust.
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Scoop up the damp material and place in a hazardous waste bag.

Clean area with 1N HCl (to protonate the pyridine nitrogen, increasing water solubility)

followed by soap and water.

Solution Spill:

Absorb with vermiculite or spill pads.

Dispose of as solvent waste.

Exposure First Aid:

Eye Contact: Rinse immediately with water for 15 minutes.[1][3] Note: Pyridones can be

sticky; ensure thorough irrigation.

Skin Contact: Wash with soap and water.[1][2][3] Avoid using alcohol/solvents on skin, as

this may enhance absorption of the chlorophenyl moiety.

Waste Disposal Strategy
Compliance with local environmental regulations (RCRA/EPA or local equivalent) is mandatory.

Solid Waste: Dispose of as Hazardous Chemical Waste (Tag: "Toxic Solid, Organic"). Do not

dispose of in trash.

Liquid Waste: Segregate into Halogenated Organic Waste streams (due to the Chlorine

atom).

Container Disposal: Triple rinse empty containers with Methanol before disposal. Collect

rinsate as halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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